Cas no 2392589-31-8 (N-[(3-chloropyrazin-2-yl)methyl]-3-cyclobutaneamidoazetidine-1-carboxamide)

• Product Name: N-[(3-chloropyrazin-2-yl)methyl]-3-cyclobutaneamidoazetidine-1-carboxamide
• CAS No: 2392589-31-8
• MF: C₁₄H₁₈ClN₅O₂
• MW: 323.778021335602
• CID: 6437928
• PubChem ID: 154784540
• Update Time: 2025-10-28

N-[(3-chloropyrazin-2-yl)methyl]-3-cyclobutaneamidoazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26589739
• Z3268555544
• N-[(3-chloropyrazin-2-yl)methyl]-3-cyclobutaneamidoazetidine-1-carboxamide
• 2392589-31-8

• Inchi： 1S/C14H18ClN5O2/c15-12-11(16-4-5-17-12)6-18-14(22)20-7-10(8-20)19-13(21)9-2-1-3-9/h4-5,9-10H,1-3,6-8H2,(H,18,22)(H,19,21)
• InChI Key： SJFROOGRZQTHGK-UHFFFAOYSA-N
• SMILES： ClC1C(CNC(N2CC(C2)NC(C2CCC2)=O)=O)=NC=CN=1

Computed Properties

• Exact Mass: 323.1149025g/mol
• Monoisotopic Mass: 323.1149025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 87.2Ų

Additional information on N-[(3-chloropyrazin-2-yl)methyl]-3-cyclobutaneamidoazetidine-1-carboxamide

Professional Introduction to N-[(3-chloropyrazin-2-yl)methyl]-3-cyclobutaneamidoazetidine-1-carboxamide (CAS No. 2392589-31-8)

N-[(3-chloropyrazin-2-yl)methyl]-3-cyclobutaneamidoazetidine-1-carboxamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2392589-31-8, represents a promising candidate for further exploration in medicinal chemistry due to its unique structural features and potential biological activities. The presence of a 3-chloropyrazin-2-yl moiety and a cyclobutaneamidoazetidine core suggests a potential for diverse interactions with biological targets, making it an intriguing subject for further study.

The compound's molecular structure incorporates several key functional groups that are of particular interest in drug design. The 3-chloropyrazin-2-yl group, for instance, is known to exhibit properties that can enhance binding affinity and selectivity, which are critical factors in the development of effective pharmaceutical agents. This moiety has been widely studied for its role in modulating various biological pathways, including those involved in inflammation, neurotransmission, and cancer cell proliferation.

Additionally, the cyclobutaneamidoazetidine core of the molecule provides a rigid framework that can stabilize the conformation of the compound, thereby influencing its pharmacokinetic properties. This structural feature is particularly valuable in drug design, as it can improve the compound's solubility, bioavailability, and metabolic stability. The combination of these elements makes N-[(3-chloropyrazin-2-yl)methyl]-3-cyclobutaneamidoazetidine-1-carboxamide a compelling candidate for further investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways associated with various diseases. The compound's unique structural features have led researchers to explore its potential applications in treating conditions such as cancer, autoimmune disorders, and neurological diseases. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in these diseases.

The synthesis of N-[(3-chloropyrazin-2-yl)methyl]-3-cyclobutaneamidoazetidine-1-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 3-chloropyrazin-2-yl group necessitates careful handling to ensure high yield and purity. Similarly, the formation of the cyclobutaneamidoazetidine core requires expertise in cycloaddition reactions and ring-closure techniques. These synthetic challenges highlight the need for skilled chemists who can navigate complex reaction pathways to produce this compound in sufficient quantities for further research.

One of the most exciting aspects of this compound is its potential to serve as a scaffold for the development of new drugs. By modifying specific functional groups or introducing additional substituents, researchers can tailor the properties of N-[(3-chloropyrazin-2-yl)methyl]-3-cyclobutaneamidoazetidine-1-carboxamide to target specific disease mechanisms more effectively. This flexibility makes it an invaluable tool for medicinal chemists who are working to develop next-generation pharmaceuticals.

The field of medicinal chemistry is constantly evolving, with new discoveries and technologies shaping the way drugs are designed and developed. N-[(3-chloropyrazin-2-yl)methyl]-3-cyclobutaneamidoazetidine-1-carboxamide exemplifies this dynamic landscape, as it represents a convergence of innovative chemical concepts and cutting-edge research methodologies. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.

In conclusion, N-[(3-chloropyrazin-2-yl)methyl]-3-cyclobutaneamidoazetidine-1-carboxamide (CAS No. 2392589-31-8) is a highly promising compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a 3-chloropyrazin-2-yl moiety and a cyclobutaneamidoazetidine core, make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play a crucial role in the development of innovative therapies for various diseases.